Cas no 843-55-0 (Bisphenol Z)

Bisphenol Z (BPZ), also known as 4,4'-cyclohexylidenebisphenol, is a bisphenol derivative used as a monomer in high-performance polymers. Its cycloaliphatic structure enhances thermal stability and chemical resistance compared to traditional bisphenols like BPA. BPZ is particularly valued in polycarbonate and epoxy resin formulations, where it improves mechanical strength and durability under elevated temperatures. Its reduced estrogenic activity makes it a potential alternative in applications requiring lower endocrine disruption risks. BPZ's compatibility with various synthesis processes allows for tailored material properties, making it suitable for advanced industrial, automotive, and electronic applications. Handling requires standard safety precautions for phenolic compounds.
Bisphenol Z structure
Bisphenol Z structure
Product Name:Bisphenol Z
CAS No:843-55-0
MF:C18H20O2
MW:268.350205421448
MDL:MFCD00019341
CID:40057
PubChem ID:87564471
Update Time:2025-05-28

Bisphenol Z Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(Cyclohexane-1,1-diyl)diphenol
    • 1,1-Bis(4-hydroxyphenyl)cyclohexane
    • Bisphenol Z
    • 4,4'-Cyclohexylidenebisphenol
    • 4,4′-Cyclohexylidenebisphenol
    • 4,4'-Cyclohexane-1,1-diyldiphenol
    • 4-[1-(4-hydroxyphenyl)cyclohexyl]phenol
    • Antigene W
    • Bis-Z
    • Phenol, 4,4'-cyclohexylidenebis-
    • 4,4-cyclohexylidenebisphenol
    • SDDLEVPIDBLVHC-UHFFFAOYSA-N
    • 64ZF6464QY
    • 1,1-bis(4-hydroxyphenyl)-cyclohexane
    • 1,1'-Bis(4-hydroxyphenyl)cyclohexane
    • Phenol,4'-cyclohexylidenebis-
    • Dian C
    • bisphenol-Z
    • NSC29881
    • BHOPC
    • Ch
    • 4,4′-Cyclohexylidenebis[phenol] (ACI)
    • Phenol, 4,4′-cyclohexylidenedi- (6CI, 8CI)
    • 1,1-Bis(4-hydroxyphenyl)-3,3,5-cyclohexane
    • 1,1-Bis(p-Hydroxyphenyl)cyclohexane
    • 4,4′-Cyclohexylidenediphenol
    • NSC 29881
    • NSC 50761
    • DTXCID0027939
    • 1,1-Bis(4-Hydroxypheyl)cyclohexane
    • AB01332147-02
    • BRD-K26589290-001-01-4
    • BP_07 (BPZ)
    • 1,1-bis-(4-hydroxyphenyl)-cyclo hexane
    • HMS3604C18
    • NSC50761
    • Bisphenol Z 100 microg/mL in Methanol
    • NSC-50761
    • 843-55-0
    • AS-13403
    • CAS-843-55-0
    • Tox21_201017
    • EINECS 212-677-1
    • ALBB-023204
    • SCHEMBL18773
    • PHENOL, 4,4'-CYCLOHEXYLIDENEDI-
    • SR-01000389025
    • Bisphenol??Z, analytical standard
    • 4,4'-cyclohexylidenediphenol
    • 1,1-bis-(4-hydroxyphenyl)-cyclohexane
    • NCGC00258570-01
    • B1568
    • E78101
    • NCGC00172604-01
    • CHEMBL1231453
    • SR-01000389025-1
    • ZINC00225610
    • Oprea1_530767
    • NSC-29881
    • MFCD00019341
    • NCGC00172604-02
    • 2~3~,2~4~,2~5~,2~6~-Tetrahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-1~4~,3~4~-diol
    • 4,4'-Cyclohexylidenebisphenol, 98%
    • HMS1473C11
    • NCGC00172604-03
    • NS00014633
    • BBL027852
    • CCRIS 4918
    • AKOS001483227
    • CS-W014042
    • IDI1_019373
    • 4,4'-Cyclo-hexylidenebisphenol
    • 1,1-bis-(4-hydroxyphenyl)cyclohexane
    • Q27096705
    • BCP25361
    • DB07485
    • AI3-16834
    • STK831903
    • DB-056787
    • DTXSID4047963
    • UNII-64ZF6464QY
    • ChemDiv3_000055
    • CCG-103105
    • CHEBI:165198
    • W-104120
    • MDL： MFCD00019341
    • Inchi： 1S/C18H20O2/c19-16-8-4-14(5-9-16)18(12-2-1-3-13-18)15-6-10-17(20)11-7-15/h4-11,19-20H,1-3,12-13H2
    • InChI Key： SDDLEVPIDBLVHC-UHFFFAOYSA-N
    • SMILES： OC1C=CC(C2(CCCCC2)C2C=CC(O)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 268.14600
  • Monoisotopic Mass: 268.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0496 (rough estimate)
  • Melting Point: 190-192 °C (lit.)
  • Boiling Point: 371.51°C (rough estimate)
  • Flash Point: 207.3±21.4 °C
  • Refractive Index: 1.5490 (estimate)
  • PSA: 40.46000
  • LogP: 4.34800
  • Solubility: Not determined

Bisphenol Z Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：9
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38

Bisphenol Z Customs Data

  • HS CODE：2907299090
  • Customs Data：

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Bisphenol Z Pricemore >>

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Bisphenol Z Production Method

Production Method 1

94385-18-9 94385-18-9
843-55-0 843-55-0
Reaction Conditions
1.1 Catalysts: Palladium ,  Carbon
2.1 Reagents: Hydrochloric acid
Reference
Method for synthesis of 4-methyl-4'-hydroxybiphenyl
Brilev, V. V.; et al, Vestsi Natsyyanal'nai Akademii Navuk Belarusi, 2000, (2), 72-75

Production Method 2

843-55-0 843-55-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  48 h, 70 °C
Reference
Synthesis and reproductive toxicity of bisphenol A analogs with cyclic side chains in Caenorhabditis elegans
Roberts, Andrew H.; et al, Toxicology and Industrial Health, 2022, 38(10), 665-674

Production Method 3

843-55-0 843-55-0
23783-62-2 23783-62-2
6531-86-8 6531-86-8
108-93-0 108-93-0
92-51-3 92-51-3
56025-96-8 56025-96-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Water ;  200 min, 4 MPa, 473 K
Reference
Aqueous Phase Hydroalkylation and Hydrodeoxygenation of Phenol by Dual Functional Catalysts Comprised of Pd/C and H/La-BEA
Zhao, Chen; et al, ACS Catalysis, 2012, 2(12), 2714-2723

Bisphenol Z Raw materials

Bisphenol Z Preparation Products

Bisphenol Z Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:843-55-0)Bisphenol Z
Order Number:LE13114
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
Price ($):discuss personally
Email:18501500038@163.com

Bisphenol Z Related Literature

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843-55-0 (Bisphenol Z) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:843-55-0)Bisphenol Z
LE13114
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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